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[[(E)-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea [[(E)-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea
Brand Name: Vulcanchem
CAS No.: 22043-07-8
VCID: VC21337346
InChI: InChI=1S/C8H9N3O2S/c9-8(14)11-10-4-5-1-2-6(12)7(13)3-5/h1-4,12-13H,(H3,9,11,14)/b10-4+
SMILES: C1=CC(=C(C=C1C=NNC(=S)N)O)O
Molecular Formula: C8H9N3O2S
Molecular Weight: 211.24 g/mol

[[(E)-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea

CAS No.: 22043-07-8

Cat. No.: VC21337346

Molecular Formula: C8H9N3O2S

Molecular Weight: 211.24 g/mol

* For research use only. Not for human or veterinary use.

[[(E)-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea - 22043-07-8

Specification

CAS No. 22043-07-8
Molecular Formula C8H9N3O2S
Molecular Weight 211.24 g/mol
IUPAC Name [(E)-(3,4-dihydroxyphenyl)methylideneamino]thiourea
Standard InChI InChI=1S/C8H9N3O2S/c9-8(14)11-10-4-5-1-2-6(12)7(13)3-5/h1-4,12-13H,(H3,9,11,14)/b10-4+
Standard InChI Key ZNHBWZUFMNGACY-SNAWJCMRSA-N
Isomeric SMILES C\1=CC(=O)C(=C/C1=C/NNC(=S)N)O
SMILES C1=CC(=C(C=C1C=NNC(=S)N)O)O
Canonical SMILES C1=CC(=O)C(=CC1=CNNC(=S)N)O

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